molecular formula C3H5NO4 B050895 Methyl nitroacetate CAS No. 2483-57-0

Methyl nitroacetate

Cat. No. B050895
CAS RN: 2483-57-0
M. Wt: 119.08 g/mol
InChI Key: ALBSWLMUHHZLLR-UHFFFAOYSA-N
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Patent
US04256641

Procedure details

A 12-1. three-necked flask, equipped with a thermometer, mechanical stirrer and a reflux condenser was charged under an atmosphere of nitrogen with 746 g (6.26 moles) of nitroacetic acid methylester, 1392 g (9.4 moles) of triethyl orthoformate and 1.92 l of acetic anhydride. The mixture was stirred and heated at reflux for 23 hours. The volatile components were distilled off first at atmospheric pressure (pot temperature up to 100° C., then at aspirator vacuum and finally at 0.17 mmHg (pot temperature up to 70°), leaving 926 g (84%) of crude alpha-nitro-beta-ethoxyacrylic acid methylester as an orange oil.
Quantity
746 g
Type
reactant
Reaction Step One
Quantity
1392 g
Type
reactant
Reaction Step One
Quantity
1.92 L
Type
reactant
Reaction Step One

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3](=[O:8])[CH2:4][N+:5]([O-:7])=[O:6].[CH:9](OCC)(OCC)[O:10][CH2:11][CH3:12].C(OC(=O)C)(=O)C>>[CH3:1][O:2][C:3](=[O:8])[C:4]([N+:5]([O-:7])=[O:6])=[CH:9][O:10][CH2:11][CH3:12]

Inputs

Step One
Name
Quantity
746 g
Type
reactant
Smiles
COC(C[N+](=O)[O-])=O
Name
Quantity
1392 g
Type
reactant
Smiles
C(OCC)(OCC)OCC
Name
Quantity
1.92 L
Type
reactant
Smiles
C(C)(=O)OC(C)=O

Conditions

Stirring
Type
CUSTOM
Details
The mixture was stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
three-necked flask, equipped with a thermometer, mechanical stirrer and a reflux condenser
TEMPERATURE
Type
TEMPERATURE
Details
heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 23 hours
Duration
23 h
DISTILLATION
Type
DISTILLATION
Details
The volatile components were distilled off first at atmospheric pressure (pot temperature up to 100° C.

Outcomes

Product
Name
Type
product
Smiles
COC(C(=COCC)[N+](=O)[O-])=O
Measurements
Type Value Analysis
AMOUNT: MASS 926 g
YIELD: PERCENTYIELD 84%
YIELD: CALCULATEDPERCENTYIELD 84.5%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.